Incadronic acid
Incadronic acid
Incadronic Acid is a third-generation amino-bisphosphonate with anti-resorptive activity. Although the exact mechanism of action has yet to be fully elucidated, incadronic acid binds to and adsorbs onto hydroxyapatite crystals in the bone matrix, thereby preventing osteoclast resorption. This agent also binds to and inhibits farnesyl pyrophosphate synthase, an enzyme that plays an important role in the mevalonate pathway. This inhibits the formation of isoprenoids that are essential for protein prenylation. This prevents farnesylation and geranylgeranylation of proteins essential for osteoclast function, thereby leading to the induction of apoptosis of osteoclasts. By preventing osteoclast-mediated bone resorption, incadronic acid prevents bone destruction.
Incadronic acid is a 1,1-bis(phosphonic acid).
Incadronate, or YM-175, is a nitrogen containing bisphosphonate. Along with being investigated to treat hypercalcemia of malignancy, it has also been investigated in the treatment of myeloma, leukemia, and other cancers. Incadronic acid was first described in the literature in 1991.
Incadronic acid is a 1,1-bis(phosphonic acid).
Incadronate, or YM-175, is a nitrogen containing bisphosphonate. Along with being investigated to treat hypercalcemia of malignancy, it has also been investigated in the treatment of myeloma, leukemia, and other cancers. Incadronic acid was first described in the literature in 1991.
Brand Name:
Vulcanchem
CAS No.:
124351-85-5
VCID:
VC0047855
InChI:
InChI=1S/C8H19NO6P2/c10-16(11,12)8(17(13,14)15)9-7-5-3-1-2-4-6-7/h7-9H,1-6H2,(H2,10,11,12)(H2,13,14,15)
SMILES:
C1CCCC(CC1)NC(P(=O)(O)O)P(=O)(O)O
Molecular Formula:
C8H19NO6P2
Molecular Weight:
287.19 g/mol
Incadronic acid
CAS No.: 124351-85-5
Main Products
VCID: VC0047855
Molecular Formula: C8H19NO6P2
Molecular Weight: 287.19 g/mol
| CAS No. | 124351-85-5 |
|---|---|
| Product Name | Incadronic acid |
| Molecular Formula | C8H19NO6P2 |
| Molecular Weight | 287.19 g/mol |
| IUPAC Name | [(cycloheptylamino)-phosphonomethyl]phosphonic acid |
| Standard InChI | InChI=1S/C8H19NO6P2/c10-16(11,12)8(17(13,14)15)9-7-5-3-1-2-4-6-7/h7-9H,1-6H2,(H2,10,11,12)(H2,13,14,15) |
| Standard InChIKey | LWRDQHOZTAOILO-UHFFFAOYSA-N |
| SMILES | C1CCCC(CC1)NC(P(=O)(O)O)P(=O)(O)O |
| Canonical SMILES | C1CCCC(CC1)NC(P(=O)(O)O)P(=O)(O)O |
| Description | Incadronic Acid is a third-generation amino-bisphosphonate with anti-resorptive activity. Although the exact mechanism of action has yet to be fully elucidated, incadronic acid binds to and adsorbs onto hydroxyapatite crystals in the bone matrix, thereby preventing osteoclast resorption. This agent also binds to and inhibits farnesyl pyrophosphate synthase, an enzyme that plays an important role in the mevalonate pathway. This inhibits the formation of isoprenoids that are essential for protein prenylation. This prevents farnesylation and geranylgeranylation of proteins essential for osteoclast function, thereby leading to the induction of apoptosis of osteoclasts. By preventing osteoclast-mediated bone resorption, incadronic acid prevents bone destruction. Incadronic acid is a 1,1-bis(phosphonic acid). Incadronate, or YM-175, is a nitrogen containing bisphosphonate. Along with being investigated to treat hypercalcemia of malignancy, it has also been investigated in the treatment of myeloma, leukemia, and other cancers. Incadronic acid was first described in the literature in 1991. |
| Synonyms | cimadronate cycloheptylaminomethylene-1,1-bisphosphonate hydronium (cycloheptylammonio)methylene-1,1-bisphosphonate hydronium incadronate incadronate YM 175 YM-175 YM175 |
| PubChem Compound | 3699 |
| Last Modified | Nov 11 2021 |
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